Cas no 1396707-96-2 (2-methyl-4-3-(methylsulfanyl)phenyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one)
2-methyl-4-3-(methylsulfanyl)phenyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-4-3-(methylsulfanyl)phenyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one
- VU0540954-1
- F6247-0371
- 2-methyl-4-(3-methylsulfanylphenyl)-5H-1,4-benzoxazepin-3-one
- AKOS024544317
- 2-methyl-4-[3-(methylthio)phenyl]-4,5-dihydro-1,4-benzoxazepin-3(2H)-one
- 1396707-96-2
- 2-methyl-4-(3-(methylthio)phenyl)-4,5-dihydrobenzo[f][1,4]oxazepin-3(2H)-one
- 2-methyl-4-[3-(methylsulfanyl)phenyl]-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one
-
- Inchi: 1S/C17H17NO2S/c1-12-17(19)18(14-7-5-8-15(10-14)21-2)11-13-6-3-4-9-16(13)20-12/h3-10,12H,11H2,1-2H3
- InChI Key: IDGJBHMCHWJKCF-UHFFFAOYSA-N
- SMILES: S(C)C1=CC=CC(=C1)N1C(C(C)OC2C=CC=CC=2C1)=O
Computed Properties
- Exact Mass: 299.09799996g/mol
- Monoisotopic Mass: 299.09799996g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 54.8Ų
2-methyl-4-3-(methylsulfanyl)phenyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6247-0371-2μmol |
2-methyl-4-[3-(methylsulfanyl)phenyl]-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one |
1396707-96-2 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6247-0371-5μmol |
2-methyl-4-[3-(methylsulfanyl)phenyl]-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one |
1396707-96-2 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6247-0371-10μmol |
2-methyl-4-[3-(methylsulfanyl)phenyl]-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one |
1396707-96-2 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6247-0371-20μmol |
2-methyl-4-[3-(methylsulfanyl)phenyl]-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one |
1396707-96-2 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6247-0371-1mg |
2-methyl-4-[3-(methylsulfanyl)phenyl]-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one |
1396707-96-2 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6247-0371-2mg |
2-methyl-4-[3-(methylsulfanyl)phenyl]-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one |
1396707-96-2 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6247-0371-3mg |
2-methyl-4-[3-(methylsulfanyl)phenyl]-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one |
1396707-96-2 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6247-0371-4mg |
2-methyl-4-[3-(methylsulfanyl)phenyl]-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one |
1396707-96-2 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6247-0371-5mg |
2-methyl-4-[3-(methylsulfanyl)phenyl]-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one |
1396707-96-2 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6247-0371-10mg |
2-methyl-4-[3-(methylsulfanyl)phenyl]-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one |
1396707-96-2 | 10mg |
$79.0 | 2023-09-09 |
2-methyl-4-3-(methylsulfanyl)phenyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 2-methyl-4-3-(methylsulfanyl)phenyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one
Research Brief on 2-methyl-4-3-(methylsulfanyl)phenyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one (CAS: 1396707-96-2): Recent Advances and Applications
The compound 2-methyl-4-3-(methylsulfanyl)phenyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one (CAS: 1396707-96-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzoxazepine derivative has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.
Recent research has elucidated the synthetic pathways for 2-methyl-4-3-(methylsulfanyl)phenyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one, highlighting its structural versatility and potential for derivatization. The compound's unique scaffold allows for interactions with multiple biological targets, including enzymes and receptors involved in inflammatory and oncogenic processes. Advanced computational modeling and X-ray crystallography studies have provided detailed insights into its binding modes, facilitating the design of more potent analogs.
Pharmacological evaluations have demonstrated that this compound exhibits notable activity in preclinical models of disease. For instance, it has shown efficacy in modulating specific kinase pathways, which are critical in cancer cell proliferation and survival. Additionally, its anti-inflammatory properties have been explored in models of autoimmune diseases, suggesting a broader therapeutic applicability. These findings underscore the compound's potential as a multi-target agent in complex disease settings.
Despite these advancements, challenges remain in optimizing the pharmacokinetic and safety profiles of 2-methyl-4-3-(methylsulfanyl)phenyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one. Recent studies have employed structure-activity relationship (SAR) analyses to identify key modifications that enhance bioavailability and reduce off-target effects. Collaborative efforts between academic and industrial researchers are ongoing to translate these findings into viable clinical candidates.
In conclusion, the ongoing research on 2-methyl-4-3-(methylsulfanyl)phenyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one (CAS: 1396707-96-2) highlights its significant potential in drug discovery. The integration of synthetic chemistry, structural biology, and pharmacological studies has provided a robust foundation for its further development. Future studies are expected to focus on clinical translation and the exploration of its therapeutic utility in diverse disease contexts.
1396707-96-2 (2-methyl-4-3-(methylsulfanyl)phenyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)